Cas no 93589-62-9 (S-propyl (1-phenylethyl)propylcarbamothioate)

• Product Name: S-propyl (1-phenylethyl)propylcarbamothioate
• CAS No: 93589-62-9
• MF: C₁₅H₂₃NOS
• MW: 265.414222955704
• CID: 1981459
• PubChem ID: 185268
• Update Time: 2025-04-21

S-propyl (1-phenylethyl)propylcarbamothioate Chemical and Physical Properties

Names and Identifiers

• S-propyl (1-phenylethyl)propylcarbamothioate
• Carbamothioic acid, (1-phenylethyl)propyl-, S-propyl ester
• 93589-62-9
• DTXSID00918318

• Inchi： 1S/C15H23NOS/c1-4-11-16(15(17)18-12-5-2)13(3)14-9-7-6-8-10-14/h6-10,13H,4-5,11-12H2,1-3H3
• InChI Key： YABVEJBHWZFAFV-UHFFFAOYSA-N
• SMILES： S(CCC)C(N(CCC)C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.15003553Da
• Monoisotopic Mass: 265.15003553Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.6Ų